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Compound of Interest

Compound Name: Barium carbonate, CP

Cat. No.: B147902

An In-depth Technical Guide to Barium Carbonate (CAS No. 513-77-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium carbonate, identified by CAS number 513-77-9, is an inorganic compound with the
chemical formula BaCOs.[1] It is a white, odorless, and tasteless powder that occurs naturally
as the mineral witherite.[2][3] While insoluble in water, it is soluble in most acids, with the
notable exception of sulfuric acid.[4][5] This compound is one of the most significant barium
compounds in commercial use, serving as a key precursor for the synthesis of other barium-
containing materials and finding extensive application across various industries.[1][6]

Physicochemical Properties

Barium carbonate is a dense, white powder.[2] Its fundamental physical and chemical
characteristics are summarized below.

Table 1: General Physicochemical Properties of Barium Carbonate
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Property Value Source(s)
CAS Number 513-77-9 [7]
Molecular Formula BaCOs [1]
Molecular Weight 197.34 g/mol [41[8]
Appearance White crystalline powder/solid [419]
Density 4.275 - 4.43 g/cm3 [4]18]

] ] 811 °C (1,492 °F; 1,084 K)
Melting Point ) ) [1]
(Polymorphic transformation)

N _ 1,450 °C (2,640 °F; 1,720 K)
Boiling Point [11[2]
(Decomposes from 1,360 °C)

Refractive Index (n_D) 1.676 [1]

Hardness (Mohs) 3.50 [10]

Solubility

Barium carbonate is poorly soluble in water, a key characteristic influencing its applications and
handling.[1][11] Its solubility is slightly affected by temperature and significantly by the
presence of acids or carbon dioxide-infused water.[4][12]

Table 2: Solubility of Barium Carbonate
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Solvent Solubility Temperature Source(s)
Water 16 mg/L 8.8°C [1]
22 mg/L 18 °C [1]
24 mg/L 20 °C [1]
Acids (HCI, HNOs3, )
. ) Soluble (decomposes)  Ambient [2][4]
Acetic Acid)
Sulfuric Acid Insoluble Ambient [4]
Ammonium
Chloride/Nitrate Soluble Ambient [41[12]
Solutions
o Slightly Soluble )
Carbon Dioxide-Water Ambient [41[12]
(1:1000)
Alcohol Soluble Ambient [10]

Thermal Properties and Crystal Structure

Barium carbonate undergoes phase transitions at elevated temperatures before decomposing.
[12][13] It initially exists in an orthorhombic crystal structure, similar to aragonite.[13][14]

Table 3: Thermal and Structural Properties of Barium Carbonate
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Property Value Source(s)

- Begins at ~1025°C, significant
Thermal Decomposition [2][12][15]
at 1360-1450°C

811 °C (Orthorhombic to

Phase Transition (o to ) ) [13]
Trigonal)

Phase Transition (3 to y) 940 °C (Trigonal to Cubic) [13]

] Orthorhombic (Pnma space

Crystal System (Ambient) [13][14]

group)
, a=5.3103A, b=8.9122 A, ¢

Lattice Parameters (a, b, c) [13]

= 6.4365 A

Key Chemical Reactions

Barium carbonate serves as a versatile precursor for other barium compounds primarily
through its reaction with acids and its thermal decomposition.

Reaction with Acids

Barium carbonate reacts with acids like hydrochloric acid to form soluble barium salts, water,
and carbon dioxide gas.[1][11] This reaction is a common route to synthesize various barium
compounds.[2][16]
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Caption: Reaction of Barium Carbonate with Hydrochloric Acid.
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Thermal Decomposition

Upon heating to high temperatures, barium carbonate decomposes into barium oxide (BaO)
and carbon dioxide.[2][12] This is a primary method for producing barium oxide.[10]

BaCOs (s) Heat (>1300°C) BaO (s)
Barium Carbonate Barium Oxide

COz2 (9)

Carbon Dioxide

Click to download full resolution via product page
Caption: Thermal Decomposition of Barium Carbonate.

Experimental Protocols: Synthesis

Commercial production of barium carbonate is primarily achieved from barium sulfide (BaS),
which is in turn produced from the mineral barite (BaSOa4). Two main methods are employed.

Carbonation Method

This is the more common industrial process for producing high-purity barium carbonate.[1][16]

o Objective: To synthesize barium carbonate via the reaction of barium sulfide with carbon
dioxide.

o Materials: Barium sulfide (BaS) solution, Carbon Dioxide (CO2) gas, Water (Hz20).
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e Procedure:

o

A solution of barium sulfide is prepared.[9]

o Carbon dioxide gas is passed through the BaS solution at a controlled temperature of 40
to 90 °C.[1][3]

o Barium carbonate precipitates out of the solution as a solid slurry, while hydrogen sulfide
gas is released as a byproduct.[9][16] The reaction is: BaS + COz + H20 - BaCOs!| +
H2S1.[9]

o The resulting BaCOs slurry undergoes filtration to separate the solid product.[16]
o The filtered cake is washed to remove impurities.[9]

o The purified barium carbonate is then dried (e.g., at 300°C) and pulverized to obtain the
final powder product.[9]

Soda Ash Method

This method involves treating barium sulfide with sodium carbonate (soda ash).[1]

o Objective: To synthesize barium carbonate via a double displacement reaction.

e Materials: Barium sulfide (BaS), Sodium carbonate (NazCOs), Water.

e Procedure:
o An aqueous solution of barium sulfide is prepared.
o The solution is treated with sodium carbonate at a temperature of 60 to 70 °C.[1][3]
o A precipitation reaction occurs: BaS + Na2COs — BaCOs! + NazS.

o The precipitated barium carbonate is then filtered, washed, and dried, similar to the
carbonation method.
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Caption: Commercial Production Workflow for Barium Carbonate.
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Uses and Applications

Barium carbonate is a critical material in numerous industrial and research applications due to
its chemical properties.

Barium Carbonate
(BaCO3)

Ceramics Industry | Glass Manufacturing Chemical | | i | Brick & Tile Production Other Applications
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+ Produces unique colors + Radiation shielding (e.g., TV tubes) « Sulfate removal in chlor-alkali process « Piezoelectric devices « Pyrotechnics (green color)

Click to download full resolution via product page
Caption: Major Applications of Barium Carbonate.

o Ceramics Industry: It is widely used as an ingredient in ceramic glazes where it acts as a
flux, a matting agent, and a crystallizing agent.[1] It combines with coloring oxides to produce
unique colors not easily achievable by other means.[1][9]

e Glass Manufacturing: In specialty glass production, it increases the refractive index and
brilliance.[9] It was historically used in the glass for cathode ray television screens to block
X-ray emissions.[10]

o Chemical Precursor: Barium carbonate is a common precursor to other barium-containing
compounds such as ferrites and barium titanate (BaTiOs), which is used for manufacturing
multilayer ceramic capacitors.[1][17] It is also used to produce barium oxide and peroxide.[8]

[9]
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 Brick, Tile, and Pottery: It is added to clays to precipitate soluble salts like calcium and
magnesium sulfates that cause efflorescence, an undesirable white powdery deposit on the
surface of fired bricks.[1]

o Electronics: The compound is a key component in the production of electronic ceramics,
capacitors, and PTC thermistors.[9][17]

o Other Uses: Itis an ingredient in some rodenticides, although this use is controversial due to
its toxicity.[9] It is also used in oil drilling, photography, and as a coating for welding
electrodes.[9][18][19]

Safety and Handling

Barium carbonate is toxic by ingestion.[4][5] Upon ingestion, it reacts with gastric acid (HCI) to
form soluble barium chloride, which is acutely poisonous.[2][18]

Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection to avoid dust inhalation.[20][21] Ensure adequate ventilation and avoid
creating dust.[7][18]

o First Aid (Ingestion): If swallowed, rinse the mouth with water (if the person is conscious) and
seek immediate medical attention.[18][20][22] A soluble sulfate solution, such as magnesium
or sodium sulfate, may be administered to precipitate the barium as inert barium sulfate.[2]
[18]

o Storage: Store in a dry, well-ventilated place in a tightly closed container, away from acids.
[18][23]

o Disposal: Should not be released into the environment.[18] To neutralize for disposal, it can
be reacted with sulfuric acid to form the inert and highly insoluble barium sulfate.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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